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Compound of Interest

Compound Name: 6-Bromooxazolo[4,5-b]pyridine

Cat. No.: B037191 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and detailed handling and disposal procedures for 6-Bromooxazolo[4,5-
b]pyridine. The following information is intended for researchers, scientists, and professionals

in drug development to ensure safe laboratory operations.

Hazard Identification and Personal Protective Equipment
6-Bromooxazolo[4,5-b]pyridine is classified as an irritant and is harmful if swallowed, in

contact with skin, or inhaled[1]. Strict adherence to safety protocols is mandatory.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles

meeting ANSI Z87 standards

Protects against splashes and

dust.

Hand Protection Nitrile gloves
Provides resistance to solvents

and the compound.[2][3]

Body Protection Fully-buttoned laboratory coat
Prevents skin contact with the

chemical.[4]

Respiratory Protection
NIOSH-certified respirator with

appropriate cartridges

Required when handling the

powder outside of a certified

chemical fume hood to avoid

inhalation.[5]

Operational Protocol: Handling 6-Bromooxazolo[4,5-
b]pyridine
All handling of 6-Bromooxazolo[4,5-b]pyridine must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.

Step-by-Step Handling Procedure:

Preparation: Ensure the chemical fume hood is operational. Assemble all necessary

equipment and reagents. Don the required PPE as specified in the table above.

Weighing and Transfer: Carefully weigh the desired amount of the solid compound. Use a

spatula for transfers to prevent generating dust.

Dissolution: If dissolving the compound, add the solvent slowly to the solid to avoid

splashing. This compound is soluble in DMSO and DMF[5].

Reaction Setup: Conduct all reactions within the fume hood. Ensure all glassware is properly

secured.

Post-Handling: After handling, wash hands thoroughly with soap and water[5].

Decontaminate all surfaces and equipment.
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Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, seek medical

attention.[5][6]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical help.[6]

Disposal Plan
Dispose of 6-Bromooxazolo[4,5-b]pyridine and any contaminated materials in accordance

with all applicable federal, state, and local regulations[6].

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Container Labeling: The label should clearly identify the contents as "Hazardous Waste" and

include the chemical name.

Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Arrange for pick-up and disposal by a certified hazardous waste management

company.

Visual Workflow for Handling 6-Bromooxazolo[4,5-
b]pyridine
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The following diagram outlines the standard operating procedure for safely handling 6-
Bromooxazolo[4,5-b]pyridine in a laboratory setting.

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling & Cleanup

4. Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6-Bromooxazolo[4,5-b]pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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